Cas no 1408076-11-8 (Not available)

Not available structure
Not available structure
Product Name:Not available
CAS No:1408076-11-8
MF:C6H12ClNO2
MW:165.617980957031
CID:3162889
PubChem ID:91663924
Update Time:2025-10-23

Not available Chemical and Physical Properties

Names and Identifiers

    • Not available
    • 2-[(1r,3r)-3-aminocyclobutyl]acetic acid hydrochloride
    • 2-[(1s,3s)-3-aminocyclobutyl]acetic acid hydrochloride
    • trans-(3-aminocyclobutyl)acetic acid hydrochloride
    • YKC57191
    • trans-2-(3-Aminocyclobutyl)acetic acid hydrochloride
    • [(1R,3R)-3-AMINOCYCLOBUTYL]ACETIC ACID HYDROCHLORIDE
    • CS-0185072
    • 2-(3-aminocyclobutyl)acetic acid hydrochloride
    • trans-(3-Aminocyclobutyl)acetic acid HCl
    • AKOS030233288
    • 2-(cis-3-Aminocyclobutyl)acetic acid hydrochloride
    • 2-(3-aminocyclobutyl)aceticacidhydrochloride
    • MFCD26959151
    • AKOS025290273
    • SCHEMBL22091312
    • SB20585
    • Z3032846287
    • EN300-393336
    • SCHEMBL22091309
    • CS-0185088
    • trans-2-(3-aminocyclobutyl)acetic acid;hydrochloride
    • 2094848-70-9
    • cis-[3-Aminocyclobutyl]acetic acid hydrochloride
    • 1408076-11-8
    • SY099961
    • cis-(3-aminocyclobutyl)acetic acid hydrochloride
    • 1523571-91-6
    • SY259270
    • [(1S,3S)-3-AMINOCYCLOBUTYL]ACETIC ACID HYDROCHLORIDE
    • 2-(3-aminocyclobutyl)acetic acid;hydrochloride
    • MFCD27988022
    • AS-34673
    • cis-(3-Aminocyclobutyl)acetic acid HCl
    • SB20586
    • 1523606-40-7
    • EN300-7364712
    • CS-0049761
    • Z2832014018
    • EN300-7393345
    • AS-34672
    • 2-(trans-3-Aminocyclobutyl)acetic acid hydrochloride
    • YKC60640
    • rac-2-[(1R,3R)-3-Aminocyclobutyl]acetic acid hydrochloride
    • Inchi: 1S/C6H11NO2.ClH/c7-5-1-4(2-5)3-6(8)9;/h4-5H,1-3,7H2,(H,8,9);1H
    • InChI Key: VULUUIGASJOBOK-UHFFFAOYSA-N
    • SMILES: Cl.OC(CC1CC(C1)N)=O

Computed Properties

  • Exact Mass: 165.0556563g/mol
  • Monoisotopic Mass: 165.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

Not available Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-A11676-1g
trans-(3-Aminocyclobutyl)acetic acid hydrochloride - A11676
1408076-11-8 97.0%
1g
22230.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-A11676-5g
trans-(3-Aminocyclobutyl)acetic acid hydrochloride - A11676
1408076-11-8 97.0%
5g
61132.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-A11676-10g
trans-(3-Aminocyclobutyl)acetic acid hydrochloride - A11676
1408076-11-8 97.0%
10g
94050.0CNY 2021-07-12
Chemenu
CM106926-100mg
trans-(3-aminocyclobutyl)acetic acid hydrochloride
1408076-11-8 95%
100mg
$*** 2023-03-30
Chemenu
CM106926-250mg
trans-(3-aminocyclobutyl)acetic acid hydrochloride
1408076-11-8 95%
250mg
$*** 2023-03-30
Chemenu
CM106926-1g
trans-(3-aminocyclobutyl)acetic acid hydrochloride
1408076-11-8 95%
1g
$*** 2023-03-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-A11676-1g
trans-(3-Aminocyclobutyl)acetic acid hydrochloride - A11676
1408076-11-8 97.0%
1g
22230CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-A11676-5g
trans-(3-Aminocyclobutyl)acetic acid hydrochloride - A11676
1408076-11-8 97.0%
5g
61132CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-A11676-10g
trans-(3-Aminocyclobutyl)acetic acid hydrochloride - A11676
1408076-11-8 97.0%
10g
94050CNY 2021-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1118484-250mg
trans-3-Aminocyclobutaneacetic acid
1408076-11-8 98%
250mg
¥8058 2023-04-15

Additional information on Not available

Comprehensive Analysis of CAS No 1408076-11-8: Properties, Applications, and Industry Insights

The chemical compound identified by CAS No 1408076-11-8 has garnered significant attention in recent years due to its unique molecular structure and potential applications across various industries. While the product name remains undisclosed or Not available in public databases, researchers and industry professionals have been actively studying its characteristics. This article delves into the scientific aspects of this compound, exploring its physicochemical properties, synthesis methods, and emerging uses in fields such as materials science, pharmaceuticals, and specialty chemicals.

Recent trends in chemical research highlight growing interest in novel compounds like CAS No 1408076-11-8, particularly as industries seek more sustainable and efficient alternatives to traditional materials. The compound's molecular architecture suggests potential as a high-performance additive or intermediate in advanced manufacturing processes. Analytical studies using techniques such as NMR spectroscopy and mass spectrometry have revealed valuable data about its stability, reactivity, and compatibility with other substances.

One of the most frequently asked questions in scientific forums concerns the safety profile of CAS No 1408076-11-8. While comprehensive toxicological studies are ongoing, preliminary research indicates that proper handling procedures should be followed, as with any chemical substance. The compound's thermal stability and solubility characteristics make it particularly interesting for applications requiring precise environmental controls. Researchers are particularly excited about its potential in green chemistry applications, aligning with current industry movements toward more sustainable practices.

The pharmaceutical industry has shown particular interest in CAS No 1408076-11-8 as a potential building block for drug development. Its molecular framework contains functional groups that could be valuable in creating new therapeutic agents. However, without a disclosed product name, research efforts remain somewhat fragmented across different institutions and companies. This information gap has led to increased searches for "CAS 1408076-11-8 supplier" and "1408076-11-8 technical data sheet" as professionals seek reliable sources of the compound for their research.

From a materials science perspective, CAS No 1408076-11-8 demonstrates intriguing properties that could benefit advanced polymer systems and specialty coatings. Its potential as a cross-linking agent or modifier is currently under investigation by several research groups. The compound's behavior under different pH conditions and its compatibility with various solvents are key areas of study, with findings suggesting it may offer advantages over currently available alternatives in specific applications.

Quality control and analytical methods for CAS No 1408076-11-8 have become a hot topic in analytical chemistry circles. Researchers are developing specialized HPLC methods and spectroscopic techniques to accurately quantify and characterize the compound in complex matrices. The lack of a standardized product name has created challenges in literature searches, making the CAS number the most reliable identifier for this substance in scientific communications and patent documents.

Environmental fate studies of CAS No 1408076-11-8 are beginning to emerge, addressing growing concerns about chemical sustainability. Early biodegradation tests and ecotoxicological assessments suggest the compound may have favorable environmental profiles compared to some traditional alternatives, though more comprehensive studies are needed. This aspect has led to increased searches for "1408076-11-8 environmental impact" and "CAS 1408076-11-8 safety data" among regulatory professionals and sustainability officers.

The commercial availability of CAS No 1408076-11-8 remains limited, with most current supplies being produced for research purposes. This scarcity has driven interest in "synthesis routes for 1408076-11-8" and "CAS 1408076-11-8 patent information" as companies explore ways to incorporate this compound into their product development pipelines. The intellectual property landscape surrounding this chemical is still evolving, with several patent applications pending in various jurisdictions.

Looking forward, CAS No 1408076-11-8 represents an exciting area of chemical innovation. Its potential applications span multiple industries, from advanced materials to life sciences. As research continues and more data becomes available, we can expect to see increased commercialization efforts and possibly the assignment of a standardized product name. For now, the scientific community continues to refer to this promising compound by its CAS registry number, while eagerly awaiting further developments in its characterization and application potential.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.